4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(cyclohexylamino)-2-[(4-methylphenyl)methylsulfanyl]-6-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C25H26N4S/c1-18-12-14-19(15-13-18)17-30-25-28-23(20-8-4-2-5-9-20)22(16-26)24(29-25)27-21-10-6-3-7-11-21/h2,4-5,8-9,12-15,21H,3,6-7,10-11,17H2,1H3,(H,27,28,29)
• InChI Key: FQXDTUBEHNZGJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=C(C(=N2)NC3CCCCC3)C#N)C4=CC=CC=C4
• Molecular Formula: C25H26N4S
• Molecular Weight: 414.6 g/mol
• CAS No.: 320422-41-1

Description

4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile (CAS: 320422-41-1; molecular formula: C₂₅H₂₆N₄S; molar mass: 414.57 g/mol) is a pyrimidinecarbonitrile derivative characterized by three key substituents:

• A (4-methylbenzyl)sulfanyl group at position 2, which modulates electronic properties and steric bulk.
• A phenyl group at position 6, enhancing aromatic stacking interactions.

Biological Activity

4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile, with the CAS number 320422-41-1, is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly its anti-inflammatory and anticancer properties. This compound's structure features a cyclohexylamino group and a sulfanyl moiety, which are significant for its pharmacological effects.

• Molecular Formula : C25H26N4S
• Molar Mass : 414.57 g/mol
• Structure : The compound consists of a pyrimidine ring substituted with various functional groups, which contribute to its biological activity.

Anti-inflammatory Activity

Recent studies have shown that compounds similar to 4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile exhibit significant inhibition of cyclooxygenase (COX) enzymes, particularly COX-2. This inhibition is crucial as COX-2 is an enzyme involved in the inflammatory process and is often targeted in the treatment of inflammatory diseases.

In a comparative study, several pyrimidine derivatives were evaluated for their COX-2 inhibitory activity. The most active compounds demonstrated IC50 values in the submicromolar range, indicating potent anti-inflammatory effects. For instance, one study reported that certain derivatives had IC50 values comparable to Celecoxib, a well-known COX-2 inhibitor .

Anticancer Activity

The anticancer potential of 4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile has been explored through various in vitro studies. Compounds with similar structures have shown promising results against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
3b	MCF-7	0.64
5b	HCT-116	0.79
II	HeLa	0.039

These findings suggest that the compound may possess strong anti-proliferative properties against breast cancer (MCF-7) and colorectal cancer (HCT-116) cell lines .

The biological activity of this compound is believed to be mediated through several mechanisms:

• COX Inhibition : By inhibiting COX-2, the compound reduces the production of pro-inflammatory prostaglandins, thereby alleviating inflammation.
• Cell Cycle Arrest : Studies indicate that certain pyrimidine derivatives can induce cell cycle arrest in cancer cells, leading to reduced proliferation.
• Apoptosis Induction : The compound may also trigger apoptotic pathways in cancer cells, contributing to its anticancer effects.

Case Studies

A notable case study involved the synthesis and evaluation of various pyrimidine derivatives, including 4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile. The study found that these compounds exhibited selective COX-2 inhibition and significant anticancer activity against multiple cell lines. The results highlighted the potential of these compounds as lead candidates for developing new anti-inflammatory and anticancer therapies .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound Name	Substituents (Positions 2, 4, 6)	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	2: (4-methylbenzyl)sulfanyl; 4: cyclohexylamino; 6: phenyl	C₂₅H₂₆N₄S	414.57	High lipophilicity (XLogP3: ~7.2 inferred)
2-{[(4-Nitrophenyl)methyl]sulfanyl}-4-propyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	2: 4-nitrobenzylsulfanyl; 4: propyl; 6: oxo	C₁₅H₁₄N₄O₃S	330.36	L-shaped conformation; crystallizes in centrosymmetric space groups
2-[(2-Ethoxyethyl)sulfanyl]-4-phenyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	2: ethoxyethylsulfanyl; 4: phenyl; 6: oxo	C₁₅H₁₅N₃O₂S	301.36	Monohydrate crystallization; moderate solubility in ethanol
4-(4-Chlorophenyl)-2-[(4-nitrobenzyl)sulfanyl]-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	2: 4-nitrobenzylsulfanyl; 4: 4-chlorophenyl; 6: oxo	C₁₈H₁₂ClN₄O₃S	414.83	Enhanced electronic effects due to nitro and chloro groups
2-[(4-Chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-phenylpyrimidine-5-carbonitrile	2: 4-chlorobenzylsulfanyl; 4: isobutyl; 6: phenyl	C₂₂H₂₂ClN₃S	395.95	High thermal stability (m.p. 394–396 K)

Key Observations :

• Lipophilicity: The target compound’s cyclohexylamino group confers higher lipophilicity compared to compounds with shorter alkyl chains (e.g., propyl in ) or polar oxo groups .
• Crystallography : Unlike the L-shaped dihydropyrimidines in , the target compound’s fully aromatic pyrimidine core likely adopts a planar conformation, influencing packing efficiency and solubility.

Key Observations :

• Synthetic Routes : The target compound’s synthesis likely parallels methods for C2-sulfanyl pyrimidines, such as thiol-displacement reactions on chloropyrimidine precursors .
• Activity Gaps: While structurally similar compounds show antidiabetic and antiviral activity, the target compound’s pharmacological profile remains underexplored. Its cyclohexylamino group may target kinases or GPCRs, as seen in related scaffolds .